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Compound Focus: Pyrocatechol sulfate

CAS No.: 4918-96-1

Cat. No.: S616087

Get Quote

How to Proceed with Your Research

Since the specific NMR data is not available in the search results, here are some practical steps you can take

to acquire this information.

Consult Specialized Databases: Search for pyrocatechol sulfate (CAS 4918-96-1) in commercial
NMR spectral databases such as Spectral Base from Wiley or SDBS from the National Institute
of Advanced Industrial Science and Technology (AIST) in Japan.
Source from Suppliers: The Sigma-Aldrich product page indicates that an analytical certificate

(COA) is available [1]. You can request this document directly from the supplier, as it may contain
detailed characterization data.

Run Your Own NMR: Given that the compound is available for purchase at a verified high purity [1],
you can acquire a sample and perform the NMR analysis to generate the spectral data yourself.

Experimental Context from Research Literature

Although the full spectral data is missing, one research article confirms that pyrocatechol sulfate can be

detected and quantified in human urine using 1H NMR spectroscopy as part of metabolomic profiling

studies [2]. This validates that its NMR signals are distinguishable and relevant for biomedical research. The

general workflow for such an analysis, based on the methodology described in the research, can be

summarized as follows:
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Urine Sample Collection

Add Protease Inhibitor (Optional)

Sample Preparation & Centrifugation

1H NMR Analysis

Data Processing (Exclude PI peaks)

Multivariate Statistical Analysis (e.g., PCA)

Click to download full resolution via product page

I hope this provides a clear path forward for your work. Would you like me to help you search for one of the

specialized spectral databases mentioned above?<｜end▁of▁thinking｜>I've looked into your request for

an NMR spectral data comparison guide for pyrocatechol sulfate. The search results confirm the

compound's relevance in metabolomics research but, unfortunately, do not contain the specific experimental

NMR spectral data or detailed protocols needed for a full comparison guide [1] [2].

Here is a summary of the available information for pyrocatechol sulfate.

Property Details

Chemical Name Pyrocatechol Sulfate [1] [3] [4]
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Property Details

CAS Number 4918-96-1 [3] [4]

Molecular
Formula

C6H6O5S [3] [4]

Molecular
Weight

190.17 g/mol [3]

Synonyms 2-Hydroxyphenyl hydrogen sulfate; Catechol monosulfate; 1,2-Benzenediol,

mono(hydrogen sulfate) [1] [4]

Purity ≥95% (as verified by H-NMR) [1]

Form White solid [1]
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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